Cas no 918658-93-2 (5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-, ethyl ester)

• Product Name: 5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-, ethyl ester
• CAS No: 918658-93-2
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 771895
• PubChem ID: 58560957
• Update Time: 2025-04-19

5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-, ethyl ester
• ethyl 2-(2-tert-butyl-1,3-thiazol-5-yl)acetate
• DTXSID50729395
• 918658-93-2
• Ethyl (2-tert-butyl-1,3-thiazol-5-yl)acetate
• SCHEMBL16363388

• Inchi： 1S/C11H17NO2S/c1-5-14-9(13)6-8-7-12-10(15-8)11(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： GNJMBFDEGKYZIJ-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)OCC)=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų